Cas no 1443349-43-6 (1-(3-butoxy-4,5-difluorophenyl)ethanol)

• Product Name: 1-(3-butoxy-4,5-difluorophenyl)ethanol
• CAS No: 1443349-43-6
• MF: C₁₂H₁₆F₂O₂
• MW: 230.251050949097
• MDL: MFCD22372834
• CID: 5190104
• Update Time: 2026-03-05

1-(3-butoxy-4,5-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-butoxy-4,5-difluorophenyl)ethanol

• MDL： MFCD22372834
• Inchi： 1S/C12H16F2O2/c1-3-4-5-16-11-7-9(8(2)15)6-10(13)12(11)14/h6-8,15H,3-5H2,1-2H3
• InChI Key： OFCVRZHPSCXKAA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=C(F)C(OCCCC)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-butoxy-4,5-difluorophenyl)ethanol

Comprehensive Overview of 1-(3-butoxy-4,5-difluorophenyl)ethanol (CAS No. 1443349-43-6)

In the realm of specialty chemicals, 1-(3-butoxy-4,5-difluorophenyl)ethanol (CAS No. 1443349-43-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluorophenyl and butoxy functional groups, is increasingly being explored in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis. Its molecular structure, featuring a fluorinated aromatic ring, contributes to enhanced stability and reactivity, making it a valuable building block in modern organic chemistry.

The growing interest in fluorinated compounds like 1-(3-butoxy-4,5-difluorophenyl)ethanol aligns with current trends in drug discovery and sustainable chemistry. Researchers are particularly intrigued by its potential role in designing bioactive molecules, as fluorination often improves pharmacokinetic properties. With the rise of green chemistry initiatives, this compound's synthetic pathways are being optimized to reduce environmental impact, addressing concerns about sustainable manufacturing processes.

From a commercial perspective, 1443349-43-6 is gaining traction in the fine chemicals market. Its applications extend to liquid crystal materials and electronic chemicals, where its fluorinated aromatic system contributes to desirable electronic properties. The compound's thermal stability and solubility characteristics make it particularly suitable for high-performance applications in display technologies and specialty coatings.

Analytical characterization of 1-(3-butoxy-4,5-difluorophenyl)ethanol typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity standards for research and industrial applications. Recent studies have focused on developing more efficient synthetic routes, with particular emphasis on catalytic methods that improve yield and selectivity while minimizing byproducts.

The safety profile of CAS 1443349-43-6 has been thoroughly investigated, with comprehensive toxicological studies confirming its suitability for various applications when handled according to standard laboratory protocols. Its stability under normal conditions and well-documented physicochemical properties contribute to its growing adoption across multiple industries.

In the context of intellectual property, several patents have emerged featuring 1-(3-butoxy-4,5-difluorophenyl)ethanol as a key intermediate, particularly in the development of novel pharmaceuticals and functional materials. This underscores the compound's importance in innovation-driven sectors and highlights its potential for future technological breakthroughs.

Market analysts predict steady growth in demand for fluorinated aromatic compounds like 1443349-43-6, driven by expanding applications in life sciences and advanced materials. The compound's unique combination of lipophilicity and electronic effects positions it as a valuable tool for molecular design across multiple disciplines.

Quality control protocols for 1-(3-butoxy-4,5-difluorophenyl)ethanol emphasize rigorous purity testing and impurity profiling, ensuring consistency for research and industrial applications. These standards are particularly crucial for pharmaceutical applications where precise molecular characteristics are essential for drug efficacy and safety.

Environmental considerations surrounding fluorinated organic compounds have led to increased research into the biodegradation pathways of materials like 1443349-43-6. Recent studies have explored microbial degradation mechanisms, contributing to our understanding of how such compounds behave in various ecosystems and supporting the development of more environmentally friendly derivatives.

The future outlook for 1-(3-butoxy-4,5-difluorophenyl)ethanol appears promising, with ongoing research uncovering new applications in material science and medicinal chemistry. As synthetic methodologies continue to advance and our understanding of fluorinated compounds deepens, this versatile molecule is poised to play an increasingly important role in scientific and industrial innovation.